Cas no 21847-41-6 (Phosphorothioic acid, O-phenyl ester)

• Product Name: Phosphorothioic acid, O-phenyl ester
• CAS No: 21847-41-6
• MF: C₆H₅O₃PS
• MW: 188.140861272812
• CID: 1409217
• PubChem ID: 22476729
• Update Time: 2025-04-20

Phosphorothioic acid, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid, O-phenyl ester
• dioxido-phenoxy-sulfanylidene-λ⁵-phosphane
• DTXSID80625952
• O-Phenyl phosphorothioate
• 21847-41-6

• Inchi： 1S/C6H7O3PS/c7-10(8,11)9-6-4-2-1-3-5-6/h1-5H,(H2,7,8,11)/p-2
• InChI Key： LWJWGXUXSVJWBY-UHFFFAOYSA-L
• SMILES： S=P([O-])([O-])OC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.96975
• Monoisotopic Mass: 187.96970219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 55.35